Cas no 1249874-29-0 (2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline)

• Product Name: 2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline
• CAS No: 1249874-29-0
• MF: C₉H₉N₅O₂
• MW: 219.200060606003
• CID: 5917267
• PubChem ID: 62694912
• Update Time: 2025-06-30

2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitro-
• 2-(1-Methyl-1h-1,2,4-triazol-5-yl)-4-nitroaniline
• CS-0283935
• 1249874-29-0
• EN300-1077445
• 2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline

• Inchi： 1S/C9H9N5O2/c1-13-9(11-5-12-13)7-4-6(14(15)16)2-3-8(7)10/h2-5H,10H2,1H3
• InChI Key： WWIXVFXXDZINHN-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C([N+]([O-])=O)C=C1C1N(C)N=CN=1

Computed Properties

• Exact Mass: 219.07562455g/mol
• Monoisotopic Mass: 219.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 505.0±60.0 °C(Predicted)
• pka: 1.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline

Introduction to 2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline (CAS No. 1249874-29-0)

2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline, identified by its CAS number 1249874-29-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound’s molecular framework integrates a 1-methyl-1H-1,2,4-triazole moiety with a nitroaniline backbone, creating a versatile scaffold that has been explored in various synthetic pathways and biological assays.

The 1-methyl-1H-1,2,4-triazole segment is a key pharmacophore in many drug candidates, known for its ability to interact with biological targets such as enzymes and receptors. This triazole derivative enhances the compound’s binding affinity and metabolic stability, making it a valuable component in drug design. The presence of the nitroaniline group further contributes to the molecule’s reactivity and functionality, enabling diverse chemical transformations that can be leveraged in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline as a lead compound for addressing complex diseases. Studies indicate that this molecule exhibits promising inhibitory activity against certain kinases and enzymes implicated in inflammatory and oncological pathways. The nitro group on the aniline ring can be further functionalized through reduction or coupling reactions, expanding its utility in synthetic biology and drug discovery pipelines.

In the context of modern medicinal chemistry, the synthesis of 2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline has been optimized using innovative catalytic methods and green chemistry principles. Researchers have employed transition metal-catalyzed cross-coupling reactions to construct the triazole-aniline core efficiently. Additionally, microwave-assisted synthesis has been utilized to accelerate reaction times while maintaining high yields, aligning with sustainable practices in chemical manufacturing.

The pharmacological profile of this compound has been investigated through in vitro assays that focus on its interaction with biological macromolecules. Preliminary data suggest that 2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline modulates signaling pathways associated with cell proliferation and apoptosis. These findings have prompted further exploration into its potential as an antineoplastic or anti-inflammatory agent. The compound’s ability to cross the blood-brain barrier also makes it an attractive candidate for central nervous system (CNS) drug development.

From a synthetic perspective, the versatility of 2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline lies in its modular structure. The triazole ring can be replaced or modified with other heterocycles, while the nitroaniline moiety allows for diverse derivatization strategies. This flexibility has enabled chemists to generate libraries of analogs for high-throughput screening (HTS) campaigns. Such libraries are instrumental in identifying novel bioactive molecules with improved pharmacokinetic properties.

The role of computational tools in optimizing the pharmacological properties of 2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict binding affinities and metabolic stability. These predictions guide experimental design and help minimize trial-and-error approaches in drug development. By integrating computational methods with experimental validation, researchers can accelerate the discovery process significantly.

Future directions in the study of 2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline may include exploring its role in photodynamic therapy (PDT) or as a prodrug that releases active species under physiological conditions. The nitro group’s redox-active nature makes it particularly interesting for such applications. Additionally, nanotechnology-based delivery systems could enhance the bioavailability and targeted action of this compound.

In summary,2-(1-methyl-1H-1,2,4-triazol-5-yl)-4-nitroaniline (CAS No. 1249874-29-0) represents a compelling candidate for further research in pharmaceutical chemistry. Its unique structural attributes and demonstrated biological activity position it as a valuable asset in the quest for novel therapeutics. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound will undoubtedly play a pivotal role in advancing drug discovery efforts across multiple therapeutic domains.